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Compound of Interest

Compound Name: 13-Hydroxylupanine

Cat. No.: B15604470

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Hydroxylupanine is a quinolizidine alkaloid naturally found in various species of the
Lupinus (lupin) genus. As a member of the lupin alkaloid family, it has garnered interest in
pharmaceutical research for its potential biological activities. This document provides a detailed
overview of the current understanding of 13-hydroxylupanine's applications, supported by
available data, experimental protocols, and visualizations of relevant biological pathways and
workflows. While research into its specific effects is ongoing, preliminary studies and the
broader activities of related alkaloids suggest potential in the areas of antifungal, anti-
inflammatory, and antiviral research.

Chemical and Physical Properties

A clear understanding of the physicochemical properties of 13-hydroxylupanine is essential
for its application in pharmaceutical research.
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Property Value Reference
Molecular Formula C15H24N202 [1]
Molecular Weight 264.36 g/mol [1]

CAS Number 15358-48-2

Appearance Solid

Solubility Soluble in methanol, DMSO

Storage -20°C

Antifungal Applications

Recent studies have highlighted the potential of 13-hydroxylupanine as an antifungal agent,
particularly against phytopathogenic fungi.

Quantitative Data: Antifungal Activity

The antifungal activity of 13-hydroxylupanine has been quantified against Fusarium
oxysporum, a common plant pathogen.

Target .

Compound . Assay Type Endpoint Value Reference
Organism

13a- ] Mycelial
Fusarium 33.5-98.5

Hydroxylupan Growth ICso [2]

) oxysporum o pg/mL

ine Inhibition

Experimental Protocol: Antifungal Susceptibility Testing
(Mycelial Growth Inhibition)

This protocol is adapted from standard methods for assessing the antifungal activity of
compounds against filamentous fungi like Fusarium oxysporum.

Objective: To determine the half-maximal inhibitory concentration (ICso) of 13-
hydroxylupanine against the mycelial growth of Fusarium oxysporum.
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Materials:

13-Hydroxylupanine

e Fusarium oxysporum culture

o Potato Dextrose Agar (PDA) or other suitable fungal growth medium
e Dimethyl sulfoxide (DMSO) for stock solution preparation

 Sterile petri dishes

 Sterile cork borer or biopsy punch

e |ncubator

Calipers or ruler
Procedure:

e Stock Solution Preparation: Prepare a stock solution of 13-hydroxylupanine in DMSO at a
high concentration (e.g., 10 mg/mL).

o Media Preparation: Prepare PDA medium and autoclave. Allow it to cool to approximately
45-50°C.

 Incorporation of Test Compound: Add appropriate volumes of the 13-hydroxylupanine stock
solution to the molten PDA to achieve a range of final concentrations (e.g., 10, 25, 50, 100,
200 pg/mL). Also, prepare a control plate with an equivalent amount of DMSO without the
compound.

e Plating: Pour the supplemented PDA into sterile petri dishes and allow them to solidify.

e Inoculation: From a fresh, actively growing culture of Fusarium oxysporum, take a mycelial
plug using a sterile cork borer (e.g., 5 mm diameter).

¢ Incubation: Place the mycelial plug at the center of each PDA plate (both control and test
plates). Incubate the plates at an optimal temperature for fungal growth (e.g., 25-28°C) for a
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specified period (e.g., 5-7 days), or until the mycelial growth in the control plate has reached
a significant diameter.

» Data Collection: Measure the diameter of the fungal colony in two perpendicular directions
for each plate.

» Calculation of Inhibition: Calculate the percentage of mycelial growth inhibition for each
concentration using the following formula: % Inhibition = [(DC - DT) / DC] x 100 Where DC is
the average diameter of the fungal colony in the control plate, and DT is the average
diameter of the fungal colony in the test plate.

» |ICso Determination: Plot the percentage of inhibition against the concentration of 13-
hydroxylupanine and determine the ICso value (the concentration that causes 50%
inhibition of mycelial growth) using appropriate software.

Experimental Workflow: Antifungal Screening
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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